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Introduction
GSK-1482160 is an orally active, blood-brain barrier-penetrant negative allosteric modulator of

the P2X7 receptor (P2X7R).[1] The P2X7R is an ATP-gated ion channel primarily expressed on

immune cells such as macrophages, microglia, and monocytes.[2][3] Its activation by high

concentrations of extracellular ATP, often present at sites of inflammation and tissue damage,

triggers a cascade of downstream events, including the processing and release of the pro-

inflammatory cytokine interleukin-1β (IL-1β).[2] GSK-1482160 reduces the efficacy of ATP at

the P2X7 receptor without affecting its affinity, thereby inhibiting the release of IL-1β.[1] These

application notes provide a comprehensive overview of cell-based assays to characterize the

efficacy of GSK-1482160.

P2X7R Signaling Pathway
The following diagram illustrates the signaling pathway modulated by GSK-1482160.
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P2X7R signaling and GSK-1482160 inhibition.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b12423405?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The following tables summarize key quantitative parameters for GSK-1482160 from in vitro

studies.

Table 1: In Vitro Potency of GSK-1482160

Parameter Species Value Assay System

pIC50 Human 8.5
P2X7R functional

assay

pIC50 Rat 6.5
P2X7R functional

assay

Kd Human 1.15 ± 0.12 nM

[11C]GSK-1482160

binding to HEK293-

hP2X7R membranes

Kd Human 5.09 ± 0.98 nM

[11C]GSK-1482160

binding to living

HEK293-hP2X7R

cells

Ki Human 2.63 ± 0.6 nM

[11C]GSK-1482160

competition assay in

HEK293-hP2X7R

cells

IC50 Human ~3 nM
P2X7R functional

assay

Experimental Protocols
Radioligand Binding Assay for P2X7R
This protocol determines the binding affinity of GSK-1482160 to the human P2X7 receptor

expressed in HEK293 cells.

Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1482160-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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